N-[1-(2-methoxyphenyl)piperidin-4-yl]-2-methylsulfonylpropanamide

• IUPAC Name: N-[1-(2-methoxyphenyl)piperidin-4-yl]-2-methylsulfonylpropanamide
• InChI: InChI=1S/C16H24N2O4S/c1-12(23(3,20)21)16(19)17-13-8-10-18(11-9-13)14-6-4-5-7-15(14)22-2/h4-7,12-13H,8-11H2,1-3H3,(H,17,19)
• InChI Key: KJRLULIPQVTCQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1CCN(CC1)C2=CC=CC=C2OC)S(=O)(=O)C
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

N-[1-(2-methoxyphenyl)piperidin-4-yl]-2-methylsulfonylpropanamide, commonly known as MPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. MPS is a piperidine derivative that possesses a unique chemical structure with a sulfonamide group and a methoxyphenyl substituent, making it a promising candidate for drug development and research.

Mechanism of Action

The mechanism of action of MPS involves its binding to the DAT and blocking the reuptake of dopamine. This leads to an increase in dopamine levels in the synaptic cleft, which can have various effects on the brain and behavior. MPS has also been shown to have some affinity for other monoamine transporters, such as the norepinephrine transporter (NET) and the serotonin transporter (SERT), although its selectivity for DAT is much higher.
Biochemical and Physiological Effects:
MPS has been shown to have various biochemical and physiological effects, including the modulation of dopamine signaling, the regulation of synaptic plasticity, and the modulation of neuronal excitability. MPS has also been shown to have some neuroprotective effects, particularly in models of Parkinson's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MPS in lab experiments is its selectivity for DAT, which allows for the specific investigation of dopamine signaling. MPS is also relatively easy to synthesize and purify, making it a convenient tool for researchers. However, one of the limitations of using MPS is its potential for off-target effects, particularly at high concentrations. MPS has also been shown to have some cytotoxic effects in certain cell types, which can limit its use in some experiments.

Future Directions

There are several potential future directions for research involving MPS. One area of interest is the development of new drugs that target DAT and other monoamine transporters, using MPS as a lead compound. Another potential direction is the investigation of the role of MPS in regulating synaptic plasticity and neuronal excitability, particularly in the context of neurological disorders. Finally, MPS could be used as a tool for investigating the role of dopamine signaling in various physiological and behavioral processes, such as reward, motivation, and addiction.

Synthesis Methods

The synthesis of MPS involves several steps, starting with the reaction of 4-piperidone hydrochloride with 2-methoxybenzylamine to form 1-(2-methoxyphenyl)piperidin-4-ol. This intermediate is then treated with 2-methylsulfonylpropanoyl chloride in the presence of triethylamine to yield the final product, N-[1-(2-methoxyphenyl)piperidin-4-yl]-2-methylsulfonylpropanamide. The purity and yield of MPS can be improved by using various purification techniques, such as recrystallization and column chromatography.

Scientific Research Applications

MPS has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is its use as a tool for investigating the mechanism of action of various drugs and neurotransmitters. MPS has been shown to bind selectively to the dopamine transporter (DAT) and inhibit the uptake of dopamine, making it a useful tool for studying the role of DAT in dopamine signaling.